sodium 5-benzyl-2-(benzylthio)-6-methyl-4-pyrimidinolate

• IUPAC Name: sodium;5-benzyl-2-benzylsulfanyl-6-methylpyrimidin-4-olate
• InChI: InChI=1S/C19H18N2OS.Na/c1-14-17(12-15-8-4-2-5-9-15)18(22)21-19(20-14)23-13-16-10-6-3-7-11-16;/h2-11H,12-13H2,1H3,(H,20,21,22);/q;+1/p-1
• InChI Key: WPPFKPWARORXRX-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(C(=NC(=N1)SCC2=CC=CC=C2)[O-])CC3=CC=CC=C3.[Na+]
• Molecular Formula: C19H17N2NaOS
• Molecular Weight: 344.4 g/mol

Description

Sodium 5-benzyl-2-(benzylthio)-6-methyl-4-pyrimidinolate is a chemical compound used in scientific research for its unique properties. This compound is synthesized using a specific method and has been studied extensively for its mechanism of action, physiological effects, and potential applications. In

Scientific Research Applications

Sodium 5-benzyl-2-(benzylthio)-6-methyl-4-pyrimidinolate has been studied extensively for its potential applications in scientific research. This compound has been found to have anti-inflammatory properties and has been used in studies related to inflammation and oxidative stress. It has also been studied for its potential use in cancer treatment, as it has been found to inhibit the growth of cancer cells.

Mechanism of Action

The mechanism of action of sodium 5-benzyl-2-(benzylthio)-6-methyl-4-pyrimidinolate is not fully understood. However, it has been suggested that the compound may work by inhibiting the activity of certain enzymes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
Sodium 5-benzyl-2-(benzylthio)-6-methyl-4-pyrimidinolate has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory markers in the body and to inhibit the growth of cancer cells. Additionally, it has been found to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using sodium 5-benzyl-2-(benzylthio)-6-methyl-4-pyrimidinolate in lab experiments is its unique properties. This compound has been found to have anti-inflammatory and anticancer properties, making it a valuable tool in scientific research related to these areas. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are many future directions for research related to sodium 5-benzyl-2-(benzylthio)-6-methyl-4-pyrimidinolate. One area of research could focus on further understanding the compound's mechanism of action and how it interacts with specific enzymes and pathways in the body. Additionally, research could explore the potential use of this compound in combination with other drugs or therapies for the treatment of cancer or other diseases. Finally, research could focus on developing new synthesis methods for this compound that may be more efficient or cost-effective.
In conclusion, sodium 5-benzyl-2-(benzylthio)-6-methyl-4-pyrimidinolate is a valuable tool in scientific research due to its unique properties and potential applications. Further research is needed to fully understand its mechanism of action and to explore its potential use in the treatment of various diseases.

Synthesis Methods

Sodium 5-benzyl-2-(benzylthio)-6-methyl-4-pyrimidinolate is synthesized using a specific method that involves the reaction of 2-mercaptobenzyl alcohol with 2,4,6-trimethylpyrimidine in the presence of sodium hydroxide. This reaction results in the formation of the desired compound, which is then purified using various techniques such as recrystallization and column chromatography.